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Compound of Interest

Compound Name: 2-Chloromethyl-1,3-dioxolane

Cat. No.: B1265877

Immediate Safety Notice: 2-Chloromethyl-1,3-dioxolane is a hazardous chemical that
requires careful handling and disposal. It is classified as a flammable liquid and is harmful if
swallowed, inhaled, or in contact with skin.[1][2] It causes serious skin and eye irritation.[1][2]
As a dioxolane, it may also form explosive peroxides upon exposure to air and light.[3] Always
consult your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols and adhere to all local, state, and federal regulations.[3]

This guide provides a detailed operational plan for the proper disposal of 2-Chloromethyl-1,3-
dioxolane, designed for researchers, scientists, and drug development professionals.

Key Disposal Principles

Proper disposal is critical for laboratory safety and environmental protection. Key principles
include:

e Segregation: This chemical must be disposed of as Halogenated Organic Waste. Never mix
it with non-halogenated solvents, acids, bases, or other reactive chemicals.[3]

o Containment: Use designated, properly labeled, and sealed waste containers.[3]

e Ignition Source Control: This compound is flammable. All handling and storage must be away
from heat, sparks, and open flames.[3][4]
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o Professional Disposal: Final disposal must be conducted by a licensed hazardous waste
disposal company.[5] Do not dispose of this chemical down the drain.[3][5]

Chemical and Physical Properties

The following table summarizes key quantitative data for 2-Chloromethyl-1,3-dioxolane.
Understanding these properties is essential for safe handling during the disposal process.

Property Value Source
Molecular Formula C4H7CIO2 [2]
Molecular Weight 122.55 g/mol [2]
Boiling Point 157-158 °C [6]
Density 1.234 g/mL at 25 °C [6]
Refractive Index n20/D 1.449 [6]

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe collection and disposal of 2-
Chloromethyl-1,3-dioxolane waste.

Personal Protective Equipment (PPE) and Safety
Measures

e Location: Always handle this chemical inside a certified chemical fume hood.[3]
o PPE: Wear appropriate personal protective equipment, including:

o Chemical-resistant gloves (e.qg., nitrile).[3]

o Safety goggles and a face shield.[1][3]

o A flame-retardant lab coat.[3]
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» Emergency Equipment: Ensure an operational fire extinguisher, safety shower, and eyewash
station are readily accessible.[3]

Waste Segregation and Collection

o Container Designation: Designate a specific waste container explicitly labeled "Halogenated
Organic Waste."[3]

o Container Material: The container must be made of a compatible material (e.g., glass or
high-density polyethylene) and have a secure, tight-fitting screw-top cap.[3]

o Peroxide Precaution: As dioxolanes can form peroxides, it is crucial to date the waste
container when the first waste is added.[3] Consult your EHS department about testing for
peroxides if the waste is stored for an extended period (e.g., over six months).[3]

» Closure: Keep the waste container closed at all times, except when actively adding waste.[3]

Waste Transfer

o Prevent Spills: Use a funnel when transferring the chemical to the waste container to prevent
spills.

 Static Prevention: To prevent static discharge, which can ignite flammable vapors, ground
and bond the waste container and any receiving equipment during transfer.[3][4]

Storage of Waste

o Location: Store the sealed waste container in a cool, dry, well-ventilated area designated for
flammable hazardous waste.[4][7]

« Ignition Sources: The storage area must be free of heat, sparks, open flames, and other
ignition sources.[7]

e Incompatibles: Store the halogenated waste away from incompatible materials, especially
strong oxidizing agents, acids, and bases.[8]

Final Disposal

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/Safe_Disposal_of_4_Chloromethyl_2_ethyl_1_3_dioxolane_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_4_Chloromethyl_2_ethyl_1_3_dioxolane_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_4_Chloromethyl_2_ethyl_1_3_dioxolane_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_4_Chloromethyl_2_ethyl_1_3_dioxolane_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_4_Chloromethyl_2_ethyl_1_3_dioxolane_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_4_Chloromethyl_2_ethyl_1_3_dioxolane_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_4_Chloromethyl_2_ethyl_1_3_dioxolane_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/2-chloromethyl-1-3-dioxolane.htm
https://www.chemicalbook.com/msds/2-chloromethyl-1-3-dioxolane.htm
https://store.apolloscientific.co.uk/storage/msds/OR323249_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR323249_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC209841000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Professional Service: Arrange for the collection and disposal of the waste through your
institution's EHS department or a licensed hazardous waste disposal company.[4][8]

e Regulations: Ensure that all disposal activities comply with local, regional, and national
hazardous waste regulations.[8]

Spill Management Protocol

In the event of a spill, follow these procedures immediately:

o Evacuate and Alert: Clear the area of all personnel and alert colleagues and the laboratory
supervisor.[7]

e Remove Ignition Sources: Immediately extinguish all nearby flames and turn off any spark-
producing equipment.[7]

o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Containment: Contain the spill using an absorbent material such as vermiculite, sand, or a
commercial spill kit.[7] Do not use combustible materials like paper towels to absorb the bulk
of the spill.

» Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a labeled, sealable container for hazardous waste disposal.[4][7]

» Decontamination: Clean the spill area thoroughly.

o Disposal: Dispose of the collected spill waste as "Halogenated Organic Waste."

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-
Chloromethyl-1,3-dioxolane.
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Workflow for 2-Chloromethyl-1,3-dioxolane Disposal
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Caption: Disposal workflow for 2-Chloromethyl-1,3-dioxolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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